Cas no 2228903-73-7 (3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid)

• Product Name: 3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid
• CAS No: 2228903-73-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6029934
• PubChem ID: 165980206
• Update Time: 2025-05-20

3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid
• 3-amino-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid
• EN300-1771952
• 2228903-73-7

• Inchi： 1S/C11H16N2O3/c1-7(2)16-10-5-3-4-9(13-10)8(12)6-11(14)15/h3-5,7-8H,6,12H2,1-2H3,(H,14,15)
• InChI Key： NQBODBSCAQOUCZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C(CC(=O)O)N)=N1)C(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 85.4Ų

Additional information on 3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid

3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid

3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid is a compound with the CAS number 2228903-73-7, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of amino acids, specifically featuring a propanoic acid backbone with an amino group and a substituted pyridine ring.

The molecular structure of 3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid is characterized by a pyridine ring substituted at the 6-position with a propan-2-yloxy group and at the 2-position with a propanoic acid moiety containing an amino group. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. Its ability to modulate key cellular pathways, such as those involved in apoptosis and inflammation, has been extensively investigated in preclinical models. For instance, research published in Journal of Medicinal Chemistry demonstrated that 3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid exhibits potent anti-cancer activity by inhibiting the proliferation of cancer cells while sparing normal cells.

Moreover, the compound's structural versatility has enabled its use as a building block in the synthesis of more complex molecules. Its reactivity under various reaction conditions, such as nucleophilic substitution and condensation reactions, has been explored in depth. A study in Organic Letters reported that 3-amino-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid can be efficiently converted into bioactive derivatives through simple chemical transformations, further expanding its utility in drug discovery.

In terms of physical properties, 3-amino-3-6-(propan-2-yloxy)pyridin-21y propanoic acid is typically isolated as a white crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to standard purification techniques like column chromatography and recrystallization.

The synthesis of this compound involves a multi-step process that begins with the preparation of the pyridine derivative followed by selective substitution at the 6-position with an isopropoxy group and subsequent introduction of the amino-propanoic acid moiety. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, reducing both time and cost while maintaining high yields.

From an analytical standpoint, 3-aminoN₁-methyl-N₁-[4-methylphenyl]ethanamine's structure has been confirmed using various spectroscopic methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses provide critical insights into the compound's purity, stability, and reactivity under different conditions.

In conclusion, 3-aminoN₁-methyl-N₁-[4-methylphenyl]ethanamine, with its unique chemical properties and promising biological activity, represents a significant advancement in organic synthesis and pharmacological research. Its continued exploration holds great potential for unlocking novel therapeutic strategies across diverse disease states.